Cas no 2166798-11-2 (4-{4-(difluoromethyl)sulfanylphenyl}-1,3-thiazol-2-amine)

• Product Name: 4-{4-(difluoromethyl)sulfanylphenyl}-1,3-thiazol-2-amine
• CAS No: 2166798-11-2
• MF: C₁₀H₈F₂N₂S₂
• MW: 258.310726165771
• CID: 5603720
• PubChem ID: 165674608
• Update Time: 2023-11-25

4-{4-(difluoromethyl)sulfanylphenyl}-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2166798-11-2
• 4-{4-[(difluoromethyl)sulfanyl]phenyl}-1,3-thiazol-2-amine
• EN300-02569
• 4-{4-(difluoromethyl)sulfanylphenyl}-1,3-thiazol-2-amine

• Inchi： 1S/C10H8F2N2S2/c11-9(12)16-7-3-1-6(2-4-7)8-5-15-10(13)14-8/h1-5,9H,(H2,13,14)
• InChI Key： ZBWISGBMHHPHKU-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC(=CC=1)SC(F)F

Computed Properties

• Exact Mass: 258.00969693g/mol
• Monoisotopic Mass: 258.00969693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.4Ų